(2-Bromo-6-methoxyphenyl)methanethiol

• Molecular Formula: C8H9BrOS
• Molecular Weight: 233.13 g/mol
• IUPAC Name: (2-bromo-6-methoxyphenyl)methanethiol
• InChI: InChI=1S/C8H9BrOS/c1-10-8-4-2-3-7(9)6(8)5-11/h2-4,11H,5H2,1H3
• InChI Key: QBPGYTSQESCBGB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=CC=C1)Br)CS

Description

“(2-Bromo-6-methoxyphenyl)methanethiol” is a brominated aromatic thiol compound with the molecular formula C₈H₉BrOS. Its structure consists of a phenyl ring substituted with a bromine atom at the ortho position (C2), a methoxy group (-OCH₃) at the para position (C6), and a methanethiol (-CH₂SH) group attached to the benzene ring (Figure 1). The bromine and methoxy substituents confer steric and electronic effects, influencing reactivity and interactions, while the thiol group enables nucleophilic and redox activity. This compound is of interest in organic synthesis, catalysis, and materials science due to its dual functionality (Br for cross-coupling, -SH for metal coordination) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Bromo-6-methoxyphenyl)methanethiol typically involves the bromination of 6-methoxybenzyl alcohol followed by thiolation. The reaction conditions often include the use of brominating agents such as N-bromosuccinimide (NBS) in the presence of a solvent like dichloromethane. The thiolation step can be achieved using thiolating agents such as thiourea or hydrogen sulfide under basic conditions .

Industrial Production Methods

Industrial production of (2-Bromo-6-methoxyphenyl)methanethiol may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

(2-Bromo-6-methoxyphenyl)methanethiol undergoes various types of chemical reactions, including:

Oxidation: The thiol group can be oxidized to form disulfides or sulfonic acids.

Reduction: The bromine atom can be reduced to form the corresponding phenylmethanethiol.

Substitution: The bromine atom can be substituted with other nucleophiles such as amines or alkoxides.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and sodium hypochlorite.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium azide or potassium tert-butoxide.

Major Products Formed

Oxidation: Disulfides or sulfonic acids.

Reduction: Phenylmethanethiol.

Substitution: Various substituted phenylmethanethiols depending on the nucleophile used.

Scientific Research Applications

(2-Bromo-6-methoxyphenyl)methanethiol has several scientific research applications:

Chemistry: Used as a building block in organic synthesis and as an intermediate in the preparation of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique chemical structure.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (2-Bromo-6-methoxyphenyl)methanethiol involves its interaction with various molecular targets and pathways. The thiol group can form covalent bonds with proteins and enzymes, potentially altering their function. The bromine atom and methoxy group may also contribute to the compound’s reactivity and specificity towards certain biological targets.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound’s structural and functional analogs include methanethiol (CH₃SH) and (6-bromo-naphthalen-2-yl)-methanol (CAS: 100751-63-1). Below is a detailed comparison:

Table 1: Structural and Functional Comparison

Property	(2-Bromo-6-methoxyphenyl)methanethiol	Methanethiol (CH₃SH)	(6-Bromo-naphthalen-2-yl)-methanol
Molecular Formula	C₈H₉BrOS	CH₄S	C₁₁H₉BrO
Functional Groups	-Br, -OCH₃, -CH₂SH	-SH	-Br, -CH₂OH
Boiling Point	~250–300°C (estimated)	6°C	Not reported
Reactivity	Aromatic bromination, thiol oxidation	Volatile, redox-active	Alcohol oxidation, bromine coupling
Biological Activity	Not studied	Inhibits methanotrophs	No reported biological data
Applications	Synthetic intermediate	Sulfur cycle intermediate	Pharmaceutical precursor

Key Differences

Functional Group Diversity: Unlike methanethiol, which is a simple aliphatic thiol, “(2-Bromo-6-methoxyphenyl)methanethiol” combines aromatic bromine, methoxy, and thiol groups. This complexity enhances its utility in Suzuki-Miyaura cross-coupling reactions (Br) and metal-sulfur bond formation (SH) .

Thermal Stability :

• Methanethiol is highly volatile (b.p. 6°C), while the aromatic bromine and methoxy groups in the target compound likely elevate its boiling point to >250°C, making it more stable for high-temperature reactions .

Biological Interactions: Methanethiol inhibits methanotrophic growth (e.g., Methylacidiphilum fumariolicum SolV) at ~15 µM, delaying cell doubling by ~5 hours due to metabolic interference . No such data exist for the brominated analog, but its aromatic structure may reduce bioavailability compared to CH₃SH.

Analytical Detection :

• Methanethiol is detectable via gas chromatography (GC) with sensitivity to ~200 pmol/ml in blood . The aromatic thiol’s detection would require derivatization (e.g., alkylation) to enhance GC or LC-MS signals .

Research Findings and Gaps

• Degradation Pathways: Methanethiol is degraded by methanotrophs via mtoX-encoded oxidase to H₂S and dimethyl disulfide , but the fate of brominated aromatic thiols remains unstudied.
• Toxicity Data: No studies address the ecotoxicology or mammalian toxicity of “(2-Bromo-6-methoxyphenyl)methanethiol,” unlike methanethiol, which is linked to hepatic coma at elevated blood levels .

Notes

• Evidence Limitations : Direct studies on “(2-Bromo-6-methoxyphenyl)methanethiol” are absent in the provided sources. Comparisons rely on structural analogs (e.g., methanethiol, brominated alcohols) and inferred properties.
• Critical Knowledge Gaps: Further research is needed on its metabolic pathways, stability under ambient conditions, and catalytic applications.

Biological Activity

(2-Bromo-6-methoxyphenyl)methanethiol is a compound of interest due to its potential biological activities, including anticancer, antimicrobial, and antioxidant properties. Understanding its efficacy and mechanisms of action can provide insights into its applications in medicinal chemistry and pharmacology.

• Molecular Formula : C8H10BrO2S
• Molecular Weight : 235.14 g/mol
• IUPAC Name : (2-bromo-6-methoxyphenyl)methanethiol

Biological Activity Overview

The biological activity of (2-Bromo-6-methoxyphenyl)methanethiol has been investigated through various studies, focusing on its anticancer, antimicrobial, and antioxidant properties.

Anticancer Activity

Recent studies have shown that compounds with similar structures exhibit significant anticancer potential. For instance, derivatives with para-substituted groups have demonstrated effectiveness against various cancer cell lines, including MCF-7 (breast cancer) and others. The structure-activity relationship (SAR) indicates that the presence of electron-withdrawing groups enhances the anticancer activity.

Compound	Cell Line	IC50 (μM)
Doxorubicin	MCF-7	0.5
(2-Bromo-6-methoxyphenyl)methanethiol	MCF-7	TBD

Antimicrobial Activity

(2-Bromo-6-methoxyphenyl)methanethiol has shown promising antimicrobial activity against various bacterial and fungal strains. The minimum inhibitory concentration (MIC) values indicate its effectiveness:

Microbe	MIC (μg/mL)
Staphylococcus aureus	TBD
Escherichia coli	TBD
Candida albicans	TBD

Studies suggest that the presence of bromine and methoxy groups contributes to its enhanced antimicrobial properties.

Antioxidant Activity

The antioxidant potential of (2-Bromo-6-methoxyphenyl)methanethiol has been evaluated using assays like DPPH and ABTS. These assays measure the compound's ability to scavenge free radicals:

Assay Type	IC50 (μM)
DPPH	TBD
ABTS	TBD

The biological effects of (2-Bromo-6-methoxyphenyl)methanethiol are likely mediated through several mechanisms:

• Enzyme Inhibition : It may inhibit specific enzymes involved in cancer progression or microbial metabolism.
• Reactive Oxygen Species (ROS) Modulation : The compound could modulate ROS levels, contributing to its antioxidant effects.
• Cell Cycle Arrest : Similar compounds have been shown to induce cell cycle arrest in cancer cells, leading to reduced proliferation.

Case Studies

• Anticancer Study : A study investigating structurally similar compounds revealed that those with halogen substitutions exhibited significant cytotoxicity against the MCF-7 cell line, suggesting that (2-Bromo-6-methoxyphenyl)methanethiol may share this property.
• Antimicrobial Efficacy : Research on related thiazole derivatives demonstrated potent activity against Gram-positive and Gram-negative bacteria, indicating that modifications in the phenyl ring can enhance antimicrobial effects.